Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate

• Molecular Formula: C10H13ClN2O3
• Molecular Weight: 244.67 g/mol
• IUPAC Name: ethyl 5-chloro-4-formyl-1-propan-2-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C10H13ClN2O3/c1-4-16-10(15)8-7(5-14)9(11)13(12-8)6(2)3/h5-6H,4H2,1-3H3
• InChI Key: YTWZRWYHZOYHER-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1C=O)Cl)C(C)C

Description

Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C10H13ClN2O3 and its molecular weight is 244.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8 g of 5-hydroxy-1-isopropyl-1H-pyrazole-3-carboxylic acid ethyl ester was added portionwise to a preformed mixture of 3.44 ml of dimethylformamide and 94 ml of phosphorus oxychloride at 0° C. under nitrogen. The mixture was then heated at 100° C. for 20 h. The mixture was evaporated under reduced pressure, the residue poured into ice-cold saturated sodium hydrogen carbonate and then extracted three times with dichloromethane. The combined extracts were washed with brine then dried over anhydrous magnesium sulphate, filtered and evaporated to give 9.1 g of 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylic acid ethyl ester as a light brown solid which was used without further purification. Mass spectrum (ESI) m/z 245 [M+H]+.